Cas no 88319-45-3 (Z-L-Neopentylglycine Dicyclohexylammonium Salt)

• Product Name: Z-L-Neopentylglycine Dicyclohexylammonium Salt
• CAS No: 88319-45-3
• MF: C₂₇H₄₄N₂O₄
• MW: 460.64926815033
• MDL: MFCD02259500
• CID: 709407
• PubChem ID: 56777180
• Update Time: 2025-05-19

Z-L-Neopentylglycine Dicyclohexylammonium Salt Chemical and Physical Properties

Names and Identifiers

• Z-BETA-TBU-ALA-OH DCHA
• Z-b-tBu-Ala-OH · DCHA
• Z-B-TBU-ALA-OH.DCHA
• Z-β-tBu-Ala-OH · DCHA
• Z-β-TBU-ALA-OH DCHA
• Z-β-tert-butyl-L-alanine·DCHA
• Z-ALA(TBU)-OH DCHA
• Z-LEU(ME)-OH DCHA
• Z-L-NEOPENTYLGLYCINE DICYCLOHEXYLAMMONIUM SALT
• Z-NEOPENTYLGLY-OH DCHA
• N-cyclohexylcyclohexanamine;(2S)-4,4-dimethyl-2-(phenylmethoxycarbonylamino)pentanoic acid
• Z-Neopentylgly-OH DCHA;Z--Me-Leu-OH DCHA;Z-Tba-OH DCHA
• (S)-2-(((Benzyloxy)carbonyl)amino)-4,4-dimethylpentanoic acid dicyclohexylammonium salt
• Dicyclohexylamine(S)-2-(((benzyloxy)carbonyl)amino)-4,4-dimethylpentanoate
• MFCD02259500
• Dicyclohexylamine (S)-2-(((benzyloxy)carbonyl)amino)-4,4-dimethylpentanoate
• Z--tBu-Ala-OH DCHA
• CS-0208972
• 88319-45-3
• Z-Ala(tBu)-OH.DCHA
• Z-B-TERT-BUTYL-L-ALANINE DCHA
• G84064
• Z-L-Neopentylglycine Dicyclohexylammonium Salt

• MDL： MFCD02259500
• Inchi： 1S/C15H21NO4.C12H23N/c1-15(2,3)9-12(13(17)18)16-14(19)20-10-11-7-5-4-6-8-11;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18);11-13H,1-10H2/t12-;/m0./s1
• InChI Key： HCOBXGOAUPHPDQ-YDALLXLXSA-N
• SMILES： OC([C@H](CC(C)(C)C)NC(=O)OCC1C=CC=CC=1)=O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 460.33000
• Monoisotopic Mass: 460.33010789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 445
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 87.66000
• LogP: 6.82540

Z-L-Neopentylglycine Dicyclohexylammonium Salt Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Z-L-Neopentylglycine Dicyclohexylammonium Salt

Z-L-Neopentylglycine Dicyclohexylammonium Salt: A Comprehensive Overview

The compound with CAS No. 88319-45-3, commonly referred to as Z-L-Neopentylglycine Dicyclohexylammonium Salt, is a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of neopentylglycine, which is an amino acid analog, and its dicyclohexylammonium salt form makes it particularly useful in various applications. The Z-L configuration indicates the stereochemistry of the molecule, which is crucial for its biological activity and functionality.

Recent studies have highlighted the potential of Z-L-Neopentylglycine Dicyclohexylammonium Salt in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This property is attributed to the unique structure of the compound, which combines the hydrophilic nature of the amino acid backbone with the hydrophobic characteristics of the dicyclohexylammonium group. Such findings underscore its importance in modern medicinal chemistry.

In addition to its role in drug delivery, Z-L-Neopentylglycine Dicyclohexylammonium Salt has been investigated for its potential in enzyme inhibition. Studies have shown that this compound can inhibit certain proteases, making it a promising candidate for therapeutic interventions in diseases such as cancer and neurodegenerative disorders. The dicyclohexylammonium salt form enhances its stability and selectivity, which are critical factors in enzyme inhibition studies.

The synthesis of Z-L-Neopentylglycine Dicyclohexylammonium Salt involves a multi-step process that includes amino acid derivatization and salt formation. Recent advancements in synthetic methodologies have made this process more efficient and scalable, facilitating its use in large-scale production for pharmaceutical applications. The stereochemical integrity of the molecule is maintained throughout the synthesis, ensuring its biological activity remains intact.

From an analytical standpoint, the characterization of Z-L-Neopentylglycine Dicyclohexylammonium Salt has been enhanced by modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into the molecular structure and purity of the compound, which are essential for quality control in pharmaceutical manufacturing.

Looking ahead, the applications of Z-L-Neopentylglycine Dicyclohexylammonium Salt are expected to expand into areas such as peptide synthesis and bioconjugation. Its ability to serve as a versatile building block in organic synthesis makes it a valuable tool for researchers in academia and industry alike. Furthermore, ongoing research into its pharmacokinetics and toxicity profiles will provide deeper insights into its suitability for clinical use.

In conclusion, Z-L-Neopentylglycine Dicyclohexylammonium Salt (CAS No. 88319-45-3) is a multifaceted compound with significant potential in various fields of chemistry and pharmacology. Its unique properties, combined with recent advancements in research, position it as a key player in drug development and related technologies.